Cas no 628311-19-3 (2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde)

• Product Name: 2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde
• CAS No: 628311-19-3
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD19442899
• CID: 1115089
• PubChem ID: 83383262
• Update Time: 2025-04-20

2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methyl-1-piperazinyl)methyl]-Benzaldehyde
• 2-[(4-methylpiperazin-1-yl)methyl]benzaldehyde
• 2-[(4-Methylpiperazino)methyl]benzaldehyde
• EN300-1196676
• 2-(4-Methylpiperazin-1-ylmethyl)benzaldehyde
• 628311-19-3
• AKOS023095945
• SCHEMBL3695408

• MDL： MFCD19442899
• Inchi： 1S/C13H18N2O/c1-14-6-8-15(9-7-14)10-12-4-2-3-5-13(12)11-16/h2-5,11H,6-10H2,1H3
• InChI Key： LMERFIDNODZXKP-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1CN1CCN(C)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines